Cas no 880807-81-8 (1-(4-methoxyphenyl)-3-4-(morpholin-4-yl)phenylurea)

• Product Name: 1-(4-methoxyphenyl)-3-4-(morpholin-4-yl)phenylurea
• CAS No: 880807-81-8
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5556494
• PubChem ID: 4749651
• Update Time: 2025-10-29

1-(4-methoxyphenyl)-3-4-(morpholin-4-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• SDCCGSBI-0139872.P001
• 880807-81-8
• 1-(4-methoxyphenyl)-3-(4-morpholin-4-ylphenyl)urea
• AB00682624-01
• HMS1606D04
• 1-(4-methoxyphenyl)-3-(4-morpholinophenyl)urea
• 1-(4-methoxyphenyl)-3-[4-(morpholin-4-yl)phenyl]urea
• AKOS002216086
• F3101-0018
• STL305090
• 1-(4-methoxyphenyl)-3-4-(morpholin-4-yl)phenylurea

• Inchi： 1S/C18H21N3O3/c1-23-17-8-4-15(5-9-17)20-18(22)19-14-2-6-16(7-3-14)21-10-12-24-13-11-21/h2-9H,10-13H2,1H3,(H2,19,20,22)
• InChI Key： SEULIGRTDZUMPB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC(NC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(4-methoxyphenyl)-3-4-(morpholin-4-yl)phenylurea

1-(4-Methoxyphenyl)-3-4-(Morpholin-4-yl)Phenylurea: A Comprehensive Overview

The compound CAS No 880807-81-8, also known as 1-(4-methoxyphenyl)-3-4-(morpholin-4-yl)phenylurea, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and recent advancements in its research.

1-(4-Methoxyphenyl)-3-4-(Morpholin-4-yl)Phenylurea is characterized by its urea functional group, which plays a pivotal role in its reactivity and biological activity. The molecule consists of two aromatic rings: one substituted with a methoxy group at the para position and the other bearing a morpholino group. The presence of these substituents not only enhances the molecule's stability but also imparts unique electronic properties that make it suitable for various applications.

Recent studies have highlighted the potential of CAS No 880807-81-8 in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase associated with cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 1-(4-Methoxyphenyl)-3-4-(Morpholin-4-yl)Phenylurea has shown promise in material science. Its ability to form stable crystalline structures makes it an attractive candidate for use in organic electronics and optoelectronic devices. A 2022 study in Advanced Materials reported that this compound can be used as a building block for constructing highly efficient organic semiconductors, which could revolutionize the field of flexible electronics.

The synthesis of CAS No 880807-81-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediates with precise substitution patterns and the controlled coupling of these intermediates to form the final product. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

The chemical stability of 1-(4-Methoxyphenyl)-3-4-(Morpholin-4-yl)Phenylurea is another area of interest for scientists. Studies have shown that the molecule exhibits excellent thermal stability, making it ideal for use in high-temperature applications. Furthermore, its resistance to hydrolysis under physiological conditions suggests that it could be used as a long-lasting drug delivery agent.

In conclusion, CAS No 880807-81-8, or 1-(4-methoxyphenyl)-3-4-(morpholin-4-yl)phenylurea, is a versatile compound with a wide range of potential applications. From drug development to material science, this molecule continues to be a focal point for researchers seeking innovative solutions across various disciplines. As advancements in synthetic chemistry and materials science continue to unfold, the future of this compound looks bright, offering new opportunities for scientific exploration and technological innovation.